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Compound of Interest

Compound Name: 2-Chloro-1-(pyridin-2-yl)ethanone
CAS No.: 55484-10-1
Cat. No.: B1642247

Get Quote
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An In-depth Technical Guide to 2-(Chloroacetyl)pyridine: Molecular Structure, Properties, and
Applications in Drug Discovery

Introduction

2-(Chloroacetyl)pyridine is a versatile bifunctional molecule of significant interest to researchers
and scientists in the field of medicinal chemistry and drug development. Its structure,
incorporating both a pyridine ring and a reactive chloroacetyl group, makes it a valuable
building block for the synthesis of a diverse array of complex molecules with potential
therapeutic applications. The pyridine moiety is a well-established pharmacophore found in
numerous approved drugs, while the chloroacetyl group provides a reactive handle for facile
chemical modifications.[1][2] This guide provides a comprehensive overview of the molecular
structure, weight, and key chemical properties of 2-(Chloroacetyl)pyridine, along with insights
into its synthesis, reactivity, and applications in the pharmaceutical sciences.

Molecular Structure and Physicochemical
Properties
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The fundamental characteristics of a molecule are dictated by its structure and resulting
physicochemical properties. A thorough understanding of these aspects is crucial for its
effective utilization in synthesis and drug design.

Molecular Structure

2-(Chloroacetyl)pyridine consists of a pyridine ring substituted at the 2-position with a
chloroacetyl group (-COCH:zCI). The electron-withdrawing nature of the adjacent carbonyl
group and the nitrogen atom in the pyridine ring enhances the electrophilicity of the a-carbon in
the chloroacetyl moiety.[1] This makes the chlorine atom an excellent leaving group in
nucleophilic substitution reactions, which is the cornerstone of this compound's utility as a
synthetic intermediate.

Caption: Molecular structure of 2-(Chloroacetyl)pyridine.

Physicochemical Data

A summary of the key physicochemical properties of 2-(Chloroacetyl)pyridine is presented in
the table below. These values are essential for designing reaction conditions, purification
procedures, and for computational modeling studies.

Property Value Source
Molecular Formula C7HsCINO [31[4]
Molecular Weight 155.58 g/mol [31[4]
Appearance White to yellow powder [3]
Melting Point 98 °C (fo-r i-somer 2-Chloro-5- )
acetylpyridine)

Boiling Point 280.5+20.0 °C (Predicted) [4]
Density 1.233+0.06 g/cm3 (Predicted) [4]

0-8 °C, Keep in dark place,
Storage Conditions Sealed in dry, Room [3][4]

Temperature
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Synthesis and Reactivity

The synthetic accessibility and predictable reactivity of 2-(Chloroacetyl)pyridine are key to its
widespread use.

Synthesis of 2-(Chloroacetyl)pyridine

A common and efficient method for the synthesis of analogous chloroacetylated pyridines is the
acylation of a corresponding aminopyridine with chloroacetyl chloride.[5] For 2-
(Chloroacetyl)pyridine, a plausible synthetic route would involve the reaction of 2-aminopyridine
with chloroacetyl chloride in an inert solvent, often in the presence of a base to neutralize the
hydrogen chloride byproduct.

Experimental Protocol: Synthesis of an Analogous Compound
(2-chloro-N-pyridin-2-yl-acetamide)

This protocol describes the synthesis of a structurally related compound and can be adapted
for the synthesis of 2-(Chloroacetyl)pyridine with appropriate modifications.

Materials:

2-aminopyridine

Chloroacetyl chloride

1,2-dichloroethane (or another suitable inert solvent)

Sodium hydroxide

Anhydrous sodium sulfate

Acetonitrile (for recrystallization)
Procedure:

e Dissolve 2-aminopyridine (30 mmol) in 1,2-dichloroethane (25 mL) in a suitable reaction
vessel.[5]
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e Slowly add chloroacetyl chloride dropwise to the solution.[5]

e The reaction can be facilitated by microwave irradiation for 5 minutes at 80 °C.[5]
 After cooling, the reaction mixture is treated with a sodium hydroxide solution.[5]
o The mixture is then extracted twice with 1,2-dichloroethane.[5]

e The combined organic layers are dried over anhydrous sodium sulfate.[5]

e The solvent is removed under reduced pressure to yield the crude product.[5]

e The crude product can be purified by recrystallization from acetonitrile.[5]

Caption: General workflow for the synthesis of a chloroacetylated pyridine derivative.

Reactivity Profile

The primary mode of reactivity of the chloroacetyl group in 2-(Chloroacetyl)pyridine is
nucleophilic substitution (Sn2) at the a-carbon. The chlorine atom, being a good leaving group,
is readily displaced by a wide range of nucleophiles.[1]

o Reaction with N-Nucleophiles: Amines are common nucleophiles that react with 2-
(Chloroacetyl)pyridine to form the corresponding glycine amide derivatives. These reactions
are fundamental in the synthesis of various biologically active compounds.[1]

» Reaction with O-Nucleophiles: Alcohols and phenols can act as nucleophiles, leading to the
formation of a-alkoxy or a-aryloxy acetamide derivatives.[1]

o Reaction with S-Nucleophiles: Thiols and their corresponding thiolates are excellent
nucleophiles for the displacement of the chloride, forming thioether derivatives.[1]

Caption: General nucleophilic substitution on 2-(Chloroacetyl)pyridine.

Applications in Research and Drug Development

The unique structural features of 2-(Chloroacetyl)pyridine make it a valuable scaffold in the
design and synthesis of novel therapeutic agents. Pyridine derivatives are known to exhibit a
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wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial
properties.[2][3][6]

The chloroacetyl group serves as a key linker, allowing for the covalent modification of
biological targets or the introduction of various pharmacophoric groups to explore structure-
activity relationships (SAR).

Role as an Intermediate in Pharmaceutical Synthesis

2-(Chloroacetyl)pyridine and its analogs serve as crucial intermediates in the synthesis of a
variety of pharmaceutical agents.[3] The ability to readily introduce diverse functionalities via
nucleophilic substitution on the chloroacetyl group allows for the creation of large libraries of
compounds for high-throughput screening. This has been particularly fruitful in the development
of kinase inhibitors for cancer therapy.[1][7]

Use in the Development of Kinase Inhibitors

Many pyridine derivatives have been investigated as potent inhibitors of various kinases, which
are key regulators of cellular signaling pathways often dysregulated in cancer.[6][7] The
pyridine scaffold can effectively mimic the hinge-binding region of ATP in the kinase domain,
while the side chain derived from the chloroacetyl group can be tailored to interact with other
regions of the active site to enhance potency and selectivity.

Safety and Handling

As with any reactive chemical intermediate, proper safety precautions must be observed when
handling 2-(Chloroacetyl)pyridine and its analogs.

Hazard Identification

Based on data for related compounds like 2-chloropyridine, 2-(Chloroacetyl)pyridine should be
considered harmful if swallowed, in contact with skin, or if inhaled.[8][9] It may cause skin, eye,
and respiratory irritation.[9][10]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[8][11]
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e Engineering Controls: Use only in a well-ventilated area, preferably in a fume hood.[10][12]

« Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash
hands thoroughly after handling.[8][10]

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong acids.[8][12]

First Aid Measures

 In case of skin contact: Immediately wash with plenty of soap and water.[10]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[10]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[10]
« If swallowed: Rinse mouth and seek medical attention.[10]

Always consult the material safety data sheet (MSDS) for the specific compound before use.[8]
[10][11]

Conclusion

2-(Chloroacetyl)pyridine is a highly valuable and reactive building block in synthetic and
medicinal chemistry. The electrophilic nature of its chloroacetyl group allows for facile and
efficient nucleophilic substitution reactions, providing a straightforward route to a diverse array
of functionalized molecules. This reactivity has been effectively harnessed in the development
of targeted therapeutics. The synthetic accessibility of 2-(Chloroacetyl)pyridine, coupled with
the predictable reactivity of the chloroacetyl group, ensures its continued importance in the
quest for novel and effective therapeutic agents. Further exploration of its reactivity with
different classes of nucleophiles and the biological evaluation of the resulting derivatives will
undoubtedly lead to the discovery of new drug candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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